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Abstract
Roseoflavin is a naturally occurring antibiotic and a structural analog of riboflavin (vitamin B2).

Produced by Streptomyces davawensis, it exhibits antimicrobial properties primarily by

targeting essential metabolic pathways involving flavin mononucleotide (FMN). This technical

guide provides a comprehensive overview of the biochemical properties of roseoflavin,

including its mechanism of action, biosynthesis, and antibacterial spectrum. It is intended for

researchers, scientists, and professionals in drug development who are interested in leveraging

riboswitch-targeting compounds as novel antimicrobial agents.

Introduction
Roseoflavin, a red pigment, is an antimetabolite of riboflavin.[1][2] Its structural similarity to

riboflavin allows it to be actively transported into bacterial cells via riboflavin transporters.[3][4]

Once inside the cell, roseoflavin is metabolically converted into its active forms, roseoflavin
mononucleotide (RoFMN) and roseoflavin adenine dinucleotide (RoFAD), by host flavokinases

and FAD synthetases.[3][5][6] These analogs then interfere with essential cellular processes,

primarily by targeting FMN riboswitches and flavoproteins, leading to the inhibition of bacterial

growth.[1][3][7] The unique mode of action of roseoflavin, targeting a regulatory RNA element,

has positioned it as a valuable lead compound in the development of new antibiotics.[8][9]
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Mechanism of Action
The primary antimicrobial mechanism of roseoflavin involves the targeting of FMN

riboswitches.[1][8] FMN riboswitches are highly structured non-coding RNA domains typically

found in the 5' untranslated regions of bacterial mRNAs that control the expression of genes

involved in riboflavin biosynthesis and transport.[1][10]

Upon entering the bacterial cell, roseoflavin is phosphorylated to RoFMN.[3] RoFMN,

mimicking the natural ligand FMN, binds to the aptamer domain of the FMN riboswitch.[1][11]

This binding induces a conformational change in the riboswitch structure, leading to the

premature termination of transcription or the inhibition of translation initiation of the downstream

genes.[1][9] By downregulating the expression of essential genes for riboflavin synthesis and

transport, roseoflavin effectively starves the cell of FMN and FAD, which are crucial cofactors

for a multitude of redox reactions.[1][7]

A secondary mechanism of action involves the incorporation of RoFMN and RoFAD into

flavoproteins, creating non-functional or poorly functional enzymes.[3][5][7] This further disrupts

cellular metabolism and contributes to the overall antibacterial effect.

Signaling Pathway: Roseoflavin's Impact on FMN
Riboswitch Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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